Cas no 2172555-92-7 (2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172555-92-7
• MF: C₁₄H₂₆N₄O
• MW: 266.382442951202
• CID: 5568620
• PubChem ID: 165593138
• Update Time: 2025-06-30

2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597541
• 2172555-92-7
• 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C14H26N4O/c1-4-5-6-9-18-13(8-7-11(2)3)12(16-17-18)10-14(15)19/h11H,4-10H2,1-3H3,(H2,15,19)
• InChI Key： FXKVDHZOHCAEIL-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC(C)C)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 266.21066147g/mol
• Monoisotopic Mass: 266.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide

Comprehensive Analysis of 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172555-92-7): Properties, Applications, and Research Insights

The compound 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172555-92-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This 1,2,3-triazole-derived molecule is part of a growing class of heterocyclic compounds that are increasingly explored for their bioactivity and versatility in drug discovery. Researchers are particularly interested in its acetamide moiety, which is known to contribute to hydrogen bonding interactions in biological systems.

One of the most searched questions about this compound relates to its synthetic pathway. The molecule is typically synthesized via click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which has become a cornerstone in modern medicinal chemistry. This method allows for efficient construction of the 1,2,3-triazole core with high regioselectivity. The 3-methylbutyl and pentyl side chains contribute to the compound's lipophilicity, a property that researchers are investigating for its impact on membrane permeability in potential therapeutic applications.

Recent studies have focused on the compound's potential as a pharmacophore in drug design. The 1H-1,2,3-triazol-4-yl group has shown promise in various biological targets, including enzyme inhibition and receptor modulation. This aligns with current trends in fragment-based drug discovery, where researchers are actively searching for novel scaffolds that can be optimized into lead compounds. The presence of both hydrophobic (3-methylbutyl and pentyl) and hydrophilic (acetamide) groups makes this molecule particularly interesting for structure-activity relationship studies.

From a physicochemical properties perspective, the compound's molecular weight (279.39 g/mol) and calculated LogP value suggest moderate lipophilicity, which is often desirable for drug-like molecules. These characteristics have led to investigations into its potential as a bioisostere for amide bonds in peptide mimetics, a hot topic in current medicinal chemistry research. The compound's stability under physiological conditions is another area of active investigation, with researchers particularly interested in its metabolic fate and potential for prodrug development.

The scientific community has shown growing interest in the structure-activity relationships of this compound class. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, are being employed to predict its interactions with biological targets. These in silico methods are particularly valuable in the current research climate where there's increasing emphasis on reducing animal testing through alternative methods. The compound's potential applications in targeted therapy and precision medicine are also being explored, aligning with current trends in personalized healthcare solutions.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide. This includes exploring catalyst-free conditions or alternative energy sources like microwave irradiation to improve the atom economy of its production. Such approaches respond to the growing demand for environmentally friendly synthetic methodologies in the pharmaceutical industry.

The compound's potential in combinatorial chemistry libraries is another area of active research. Its modular structure allows for easy diversification at multiple positions, making it attractive for the generation of compound libraries in high-throughput screening campaigns. This application is particularly relevant given the current focus on drug repurposing and the search for new indications for existing compound classes.

Analytical characterization of 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide typically involves advanced techniques such as NMR spectroscopy (particularly 1H and 13C NMR), mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control in research settings and have become standard topics in scientific literature searches related to compound characterization. The interpretation of spectral data for this compound is frequently discussed in analytical chemistry forums, reflecting the broader interest in structural elucidation techniques.

From a regulatory perspective, while 2-5-(3-methylbutyl)-1-pentyl-1H-1,2,3-triazol-4-ylacetamide is currently primarily used in research settings, its potential transition to clinical development would require thorough ADMET studies (absorption, distribution, metabolism, excretion, and toxicity). These studies represent a significant portion of current preclinical research and are among the most searched topics in pharmaceutical development circles.

The future research directions for this compound appear promising, with potential applications extending beyond traditional pharmaceutical uses. Some investigators are exploring its utility in chemical biology probes and diagnostic agents, capitalizing on the unique photophysical properties that can be engineered into the triazole scaffold. These applications align well with current trends in theranostics and multimodal imaging approaches in medical research.